3-[[2-(2,4-Dichlorophenoxy)acetyl]amino]-2-methylpropanoic acid

• IUPAC Name: 3-[[2-(2,4-dichlorophenoxy)acetyl]amino]-2-methylpropanoic acid
• InChI: InChI=1S/C12H13Cl2NO4/c1-7(12(17)18)5-15-11(16)6-19-10-3-2-8(13)4-9(10)14/h2-4,7H,5-6H2,1H3,(H,15,16)(H,17,18)
• InChI Key: DLOYHPDHHKEBBT-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)COC1=C(C=C(C=C1)Cl)Cl)C(=O)O
• Molecular Formula: C12H13Cl2NO4
• Molecular Weight: 306.14 g/mol

Description

3-[[2-(2,4-Dichlorophenoxy)acetyl]amino]-2-methylpropanoic acid, also known as dicamba, is a synthetic herbicide that belongs to the benzoic acid family. It is widely used in agriculture to control broadleaf weeds in crops such as soybeans, cotton, and corn. Dicamba was first introduced in the 1960s and has been a popular herbicide ever since.

Mechanism of Action

Dicamba works by disrupting the growth of broadleaf weeds. It does this by mimicking the plant hormone auxin, which is responsible for regulating plant growth. Dicamba causes uncontrolled growth in the weeds, leading to their eventual death.
Biochemical and Physiological Effects:
Dicamba has been shown to have minimal toxicity to humans and animals. However, it can cause eye and skin irritation if it comes into contact with these areas. Dicamba is also known to be toxic to some plant species, and care must be taken when using it to avoid damage to non-target plants.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide, and its advantages for lab experiments include its effectiveness in controlling broadleaf weeds and its low toxicity to humans and animals. However, its limitations include the potential for damage to non-target plants and the need for careful handling to avoid eye and skin irritation.

Future Directions

There are several future directions for 3-[[2-(2,4-Dichlorophenoxy)acetyl]amino]-2-methylpropanoic acid research, including the development of new formulations that are more effective in controlling weeds and less toxic to non-target plants. Other future directions include the study of 3-[[2-(2,4-Dichlorophenoxy)acetyl]amino]-2-methylpropanoic acid's potential for use in controlling invasive plant species and its effectiveness in combination with other herbicides. Additionally, research is needed to better understand the long-term effects of 3-[[2-(2,4-Dichlorophenoxy)acetyl]amino]-2-methylpropanoic acid use on soil health and the environment.

Synthesis Methods

The synthesis of 3-[[2-(2,4-Dichlorophenoxy)acetyl]amino]-2-methylpropanoic acid involves the reaction between 2,4-dichlorophenol and chloroacetic acid to form 2-(2,4-dichlorophenoxy)acetic acid. This intermediate is then reacted with methylamine to form 3-[[2-(2,4-Dichlorophenoxy)acetyl]amino]-2-methylpropanoic acid.

Scientific Research Applications

Dicamba is a widely studied herbicide, and its scientific research application is primarily focused on its effectiveness in controlling broadleaf weeds in crops. Studies have shown that 3-[[2-(2,4-Dichlorophenoxy)acetyl]amino]-2-methylpropanoic acid can effectively control weeds such as waterhemp, marestail, and Palmer amaranth. Dicamba is also being studied for its potential use in controlling invasive plant species.